Cas no 2228543-60-8 (tert-butyl N-1-(2-fluoropyridin-3-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2-fluoropyridin-3-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228543-60-8
• MF: C₁₃H₁₇FN₂O₃
• MW: 268.284086942673
• CID: 6478914
• PubChem ID: 165703388
• Update Time: 2025-06-08

tert-butyl N-1-(2-fluoropyridin-3-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-fluoropyridin-3-yl)-2-oxoethyl-N-methylcarbamate
• tert-butyl N-[1-(2-fluoropyridin-3-yl)-2-oxoethyl]-N-methylcarbamate
• EN300-1870974
• 2228543-60-8

• Inchi： 1S/C13H17FN2O3/c1-13(2,3)19-12(18)16(4)10(8-17)9-6-5-7-15-11(9)14/h5-8,10H,1-4H3
• InChI Key： BNQNCZZUKFKBAM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.12232057g/mol
• Monoisotopic Mass: 268.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-1-(2-fluoropyridin-3-yl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(2-fluoropyridin-3-yl)-2-oxoethyl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(2-fluoropyridin-3-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228543-60-8) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and agrochemicals. This compound is notable for its unique structure, which combines a tert-butyl group, a carbamate functional group, and a fluorinated pyridine ring. The presence of these structural elements contributes to its diverse chemical properties and potential uses in drug development and pest control.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry due to their ability to modulate biological activities. The 2-fluoropyridin-3-yl group in this compound plays a crucial role in enhancing its pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers have demonstrated that fluorination at the pyridine ring can significantly improve the compound's ability to interact with biological targets, making it a promising candidate for drug design.

The tert-butyl group attached to the carbamate moiety serves as a bulky substituent, which can influence the compound's stereochemistry and solubility. This structural feature is particularly advantageous in agrochemical applications, where lipophilicity is often required for effective pest control. Recent advancements in green chemistry have also explored the use of such compounds as environmentally friendly alternatives to traditional pesticides.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and fluorination. The incorporation of the fluorinated pyridine ring requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic processes, have been employed to optimize the production of this compound.

From a pharmacological perspective, tert-butyl N-1-(2-fluoropyridin-3-yl)-2-oxoethyl-N-methylcarbamate has shown potential as an inhibitor of key enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant off-target effects, making it a valuable tool in drug discovery programs targeting metabolic disorders.

Environmental impact assessments have also been conducted to evaluate the safety of this compound. Studies indicate that it exhibits low toxicity to non-target organisms and degrades efficiently under environmental conditions, aligning with current sustainability goals in chemical manufacturing.

In conclusion, tert-butyl N-1-(2-fluoropyridin-3-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228543-60-8) represents a cutting-edge compound with multifaceted applications in pharmaceuticals and agrochemicals. Its unique structure, combined with recent advancements in synthetic and pharmacological research, positions it as a key player in the development of innovative therapeutic agents and sustainable pest management solutions.